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Compound of Interest

Compound Name: 2-Ethyl-5-nitrobenzoic acid

Cat. No.: B3300968

An In-Depth Technical Guide to 2-Ethyl-5-nitrobenzoic Acid: Synthesis, Properties, and
Applications

Introduction

2-Ethyl-5-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a crucial
building block in modern organic synthesis. Its trifunctional nature, featuring a carboxylic acid
group, an ethyl substituent, and a nitro group on a benzene ring, provides a versatile scaffold
for the synthesis of complex molecules. This guide offers a comprehensive overview for
researchers and drug development professionals, detailing its chemical identity,
physicochemical properties, synthesis protocols, key reactions, and applications, with a focus
on its role as a synthetic intermediate.

Part 1: Chemical Identity and Properties
IUPAC Name and Synonyms

The formal IUPAC name for this compound is 2-ethyl-5-nitrobenzoic acid[1][2]. It is also
identified by several synonyms and registry numbers, which are crucial for database searches
and procurement.
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Identifier Value

IUPAC Name 2-ethyl-5-nitrobenzoic acid[1]
CAS Number 90564-19-5[1][3]

Molecular Formula CoHaNO4[1][3]

INChl=1S/COHINOA4/c1-2-6-3-4-7(10(13)14)5-

InChl

8(6)9(11)12/h3-5H,2H2,1H3,(H,11,12)[1]
SMILES CCC1=C(C=C(C=C1)[O-])C(=0)OI1]
Other Synonyms Benzoic acid, 2-ethyl-5-nitro-

Physicochemical Properties

The physical and chemical characteristics of 2-ethyl-5-nitrobenzoic acid are summarized
below. These properties are essential for designing experimental conditions, including solvent
selection and purification methods.

Property Value Source
Molecular Weight 195.17 g/mol [11[3]
Appearance Powder [3]
Melting Point 164-165 °C [3]
Monoisotopic Mass 195.05315777 Da [1]

Chemical Structure

The structure of 2-ethyl-5-nitrobenzoic acid features a benzene ring substituted at positions
1, 2, and 5. The carboxylic acid group is at position 1, the ethyl group at position 2, and the
nitro group at position 5.

Caption: Chemical structure of 2-ethyl-5-nitrobenzoic acid.

Part 2: Synthesis and Reactivity
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Synthesis Protocol: Nitration of 2-Ethylbenzoic Acid

The primary route for synthesizing 2-ethyl-5-nitrobenzoic acid is the electrophilic nitration of
2-ethylbenzoic acid. This reaction presents a significant regioselectivity challenge. The ethyl
group is an activating, ortho-, para-director, while the carboxylic acid group is a deactivating,
meta-director[3]. The directing effects of these substituents are in opposition. However, the
strongly activating influence of the ethyl group typically dominates, leading to substitution at the
positions ortho and para to it[3]. The desired product is formed by nitration at the para-position
relative to the ethyl group.

HNO3 / H2SO4

Nitration (Z—EthyI—S—mtrobenzmcAcuD
(Z-Ethylbenzoic AcicD/'

Click to download full resolution via product page

Caption: Synthesis of 2-ethyl-5-nitrobenzoic acid via nitration.
Experimental Protocol:

o Reaction Setup: In a flask equipped with a magnetic stirrer and cooled in an ice bath, slowly
add 2-ethylbenzoic acid to a pre-cooled mixture of concentrated nitric acid and concentrated
sulfuric acid.

o Temperature Control: Maintain the reaction temperature below 10 °C throughout the addition
to prevent over-nitration and side product formation.

» Reaction Monitoring: After the addition is complete, allow the mixture to stir at room
temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Work-up: Upon completion, pour the reaction mixture over crushed ice. The solid product will
precipitate out of the solution.

 Purification: Collect the precipitate by vacuum filtration, wash thoroughly with cold water to
remove residual acid, and recrystallize from a suitable solvent (e.g., ethanol/water) to obtain
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the purified 2-ethyl-5-nitrobenzoic acid.

Chemical Reactivity and Synthetic Utility

2-Ethyl-5-nitrobenzoic acid is a valuable synthetic intermediate due to its three distinct
functional groups, which can be selectively transformed.

o Carboxylic Acid Group: This group can undergo standard transformations such as
esterification, conversion to acid chlorides, or the formation of amides, providing a handle for
coupling with other molecules.

» Nitro Group: The nitro group is particularly useful as it can be readily reduced to an amino
group (-NH2) using various reducing agents (e.g., SnClz, H2/Pd-C). The resulting 2-ethyl-5-
aminobenzoic acid is a key intermediate for synthesizing heterocyclic compounds and other
complex structures.

e Aromatic Ring: The benzene ring can undergo further electrophilic substitution, although the
existing substituents will direct the position of new groups.

Key Transformations

G-Ethyl-S-nitrobenzoic Acidj

-COOH Reactivity -NO2 Reactivit

Ester Derivative Amide Derivative 2-Ethyl-5-aminobenzoic Acid
(e.g., via Fischer Esterification) (e.g., via SOCIz, then Amine) (e.g., via SnCl2/HCI Reduction)

Click to download full resolution via product page

Caption: Key synthetic transformations of the title compound.

Part 3: Applications in Research and Development
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The strategic placement of functional groups makes 2-ethyl-5-nitrobenzoic acid and its
derivatives valuable in medicinal chemistry and materials science. While direct applications are
often as an intermediate, its structural motifs are found in various bioactive molecules. For
instance, other substituted nitrobenzoic acids are crucial intermediates in synthesizing
pharmaceuticals, including anti-inflammatory agents, anticancer agents, and antibacterials[4][5]

[617].

The reduction of the nitro group to an amine is a critical step. The resulting amino-benzoic acid
derivative can be used in the synthesis of:

e Heterocyclic compounds: The amino and carboxylic acid groups can be used to construct
fused ring systems, which are common scaffolds in many drug molecules.

e Azo dyes: The amino group can be diazotized and coupled to form azo compounds, which
have applications as dyes and molecular probes.

» Polymer Science: As a monomer or functionalizing agent for specialty polymers.
Part 4: Safety and Handling
4.1 Hazard Identification

According to the Globally Harmonized System (GHS), 2-ethyl-5-nitrobenzoic acid is classified
with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

4.2 Recommended Handling Precautions

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.
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» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

2-Ethyl-5-nitrobenzoic acid is a highly versatile and synthetically important molecule. Its value
lies in the strategic arrangement of its functional groups, which allows for selective chemical
transformations. A thorough understanding of its synthesis, particularly the control of
regioselectivity, and its subsequent reactions is essential for leveraging its full potential as a
building block in the development of novel pharmaceuticals, agrochemicals, and advanced
materials. Adherence to strict safety protocols is mandatory when handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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